(113C)hexanoic acid
Cat. No. B1340745
Key on ui cas rn:
58454-07-2
M. Wt: 117.15 g/mol
InChI Key: FUZZWVXGSFPDMH-PTQBSOBMSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07732644B2
Procedure details
A 3 L four-necked flask equipped with a stirrer, a thermometer and a reflux condenser was charged with 1032 g (6.0 mol) of hydroxycitronellal, 520 g (6.4 mol) of a 37% by mass formaldehyde aqueous solution, 53 g (0.41 mol) of dibutyl amine and 10 g (0.09 mol) of hexanoic acid, and the contents in the flask were stirred while heating at 95° C. After the elapse of 40 min, it was confirmed that no hydroxycitronellal was present in the raw mixture, and then the mixture was cooled and separated into two layers. The thus separated organic layer was subjected to distillation treatment, thereby obtaining 1058 g (5.5 mol) of 3,7-dimethyl-2-methylene-7-hydroxyoctanal (purity as measured by gas chromatography: 95%) (yield based on theoretical amount: 92%).
[Compound]
Name
raw mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([CH2:10][CH:11]=[O:12])[CH2:3][CH2:4][CH2:5][C:6]([OH:9])([CH3:8])[CH3:7].C=O.[CH2:15](NCCCC)CCC.C(O)(=O)CCCCC>>[CH3:1][CH:2]([CH2:3][CH2:4][CH2:5][C:6]([CH3:8])([OH:9])[CH3:7])[C:10](=[CH2:15])[CH:11]=[O:12]
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Inputs
Step One
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Name
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Quantity
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1032 g
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Type
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reactant
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Smiles
|
CC(CCCC(C)(C)O)CC=O
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
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C=O
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Name
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Quantity
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53 g
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Type
|
reactant
|
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Smiles
|
C(CCC)NCCCC
|
|
Name
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|
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Quantity
|
10 g
|
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Type
|
reactant
|
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Smiles
|
C(CCCCC)(=O)O
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(CCCC(C)(C)O)CC=O
|
Step Three
[Compound]
|
Name
|
raw mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Stirring
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Type
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CUSTOM
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Details
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the contents in the flask were stirred
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
A 3 L four-necked flask equipped with a stirrer
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
After the elapse of 40 min, it
|
|
Duration
|
40 min
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
the mixture was cooled
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
separated into two layers
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The thus separated organic layer was subjected to distillation treatment
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
CC(C(C=O)=C)CCCC(C)(O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 5.5 mol | |
| AMOUNT: MASS | 1058 g | |
| YIELD: CALCULATEDPERCENTYIELD | 1341.5% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
